Cas no 1086397-58-1 (2-Morpholinoisonicotinamide)

• Product Name: 2-Morpholinoisonicotinamide
• CAS No: 1086397-58-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD11501090
• CID: 1186250
• PubChem ID: 53487282
• Update Time: 2025-10-28

2-Morpholinoisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-ylpyridine-4-carboxamide
• 2-morpholinoisonicotinamide
• DTXSID60705307
• CS-0172689
• 1086397-58-1
• AS-31384
• 2-(Morpholin-4-yl)pyridine-4-carboxamide
• 2-morpholin-4-yl-isonicotinamide
• SCHEMBL3554847
• MFCD11501090
• A925655
• AKOS025402824
• 2-Morpholinoisonicotinamide

• MDL： MFCD11501090
• Inchi： 1S/C10H13N3O2/c11-10(14)8-1-2-12-9(7-8)13-3-5-15-6-4-13/h1-2,7H,3-6H2,(H2,11,14)
• InChI Key： SNJXAEOTSRFPGO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C(N)=O)C=CN=2)CC1

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

2-Morpholinoisonicotinamide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-Morpholinoisonicotinamide

Introduction to 2-Morpholinoisonicotinamide (CAS No. 1086397-58-1): A Key Compound in Modern Pharmaceutical Research

2-Morpholinoisonicotinamide, identified by its Chemical Abstracts Service (CAS) number 1086397-58-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both the morpholine and isonicotinamide moieties imparts distinct pharmacological characteristics, making it a valuable candidate for further exploration in medicinal chemistry.

The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom, is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly advantageous in drug design, as it facilitates better absorption and distribution within the body. On the other hand, the isonicotinamide moiety contributes to the compound's binding affinity to biological targets, which is crucial for developing effective therapeutic agents.

In recent years, 2-Morpholinoisonicotinamide has been studied extensively for its potential role in addressing various therapeutic challenges. One of the most promising areas of research involves its application in antiviral and anti-inflammatory treatments. The compound's structural framework allows it to interact with viral proteases and inflammatory pathways, potentially inhibiting their activity and mitigating disease progression.

Recent studies have highlighted the compound's efficacy in preclinical models of viral infections. For instance, researchers have observed that 2-Morpholinoisonicotinamide can disrupt the replication cycle of certain viruses by interfering with critical enzymatic processes. This mechanism of action suggests that the compound could be a viable candidate for developing novel antiviral drugs, particularly against RNA viruses that pose significant public health challenges.

Moreover, the anti-inflammatory properties of 2-Morpholinoisonicotinamide have been investigated in detail. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By modulating key inflammatory pathways, such as NF-κB and MAPK signaling cascades, this compound demonstrates potential in reducing inflammation and alleviating associated symptoms.

Another area where 2-Morpholinoisonicotinamide shows promise is in oncology research. The ability of this molecule to interact with cancer-related targets has led to investigations into its potential as an anticancer agent. Early studies suggest that it can induce apoptosis in cancer cells while sparing healthy tissues, making it a promising candidate for targeted cancer therapies.

The synthesis of 2-Morpholinoisonicotinamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Researchers have explored various synthetic routes, including condensation reactions and cyclization processes, to achieve high-quality intermediates leading to the desired product.

The pharmacokinetic profile of 2-Morpholinoisonicotinamide is another critical aspect that has been thoroughly examined. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for determining its therapeutic efficacy and safety profile. Preliminary pharmacokinetic studies indicate that 2-Morpholinoisonicotinamide exhibits favorable properties, including reasonable bioavailability and a prolonged half-life, which could enhance its clinical utility.

In conclusion, 2-Morpholinoisonicotinamide (CAS No. 1086397-58-1) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse therapeutic applications. Its potential in antiviral, anti-inflammatory, and anticancer treatments underscores its importance as a lead compound for further development. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, 2-Morpholinoisonicotinamide is poised to play a crucial role in shaping the future of drug discovery and development.